Cas no 1148116-92-0 ((2-Cyanopyridin-4-yl)methyl 4-bromobenzoate)

• Product Name: (2-Cyanopyridin-4-yl)methyl 4-bromobenzoate
• CAS No: 1148116-92-0
• MF: C₁₄H₉BrN₂O₂
• MW: 317.137462377548
• CID: 1095540
• PubChem ID: 42644992
• Update Time: 2025-04-20

(2-Cyanopyridin-4-yl)methyl 4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• (2-Cyanopyridin-4-yl)methyl 4-bromobenzoate
• (2-Cyanopyridin-4-yl)methyl4-bromobenzoate
• 1148116-92-0

• Inchi： 1S/C14H9BrN2O2/c15-12-3-1-11(2-4-12)14(18)19-9-10-5-6-17-13(7-10)8-16/h1-7H,9H2
• InChI Key： GMOOOMMKAXAULW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(=O)OCC1C=CN=C(C#N)C=1

Computed Properties

• Exact Mass: 315.98474g/mol
• Monoisotopic Mass: 315.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters